Cas no 1344606-24-1 ((2R)-4-(2-bromo-5-methylphenyl)butan-2-amine)

• Product Name: (2R)-4-(2-bromo-5-methylphenyl)butan-2-amine
• CAS No: 1344606-24-1
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 5977234
• PubChem ID: 131320573
• Update Time: 2025-05-28

(2R)-4-(2-bromo-5-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-bromo-5-methylphenyl)butan-2-amine
• EN300-1910541
• 1344606-24-1

• Inchi： 1S/C11H16BrN/c1-8-3-6-11(12)10(7-8)5-4-9(2)13/h3,6-7,9H,4-5,13H2,1-2H3/t9-/m1/s1
• InChI Key： YDHMCSADJRSGKW-SECBINFHSA-N
• SMILES： BrC1=CC=C(C)C=C1CC[C@@H](C)N

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(2-bromo-5-methylphenyl)butan-2-amine

Comprehensive Overview of (2R)-4-(2-bromo-5-methylphenyl)butan-2-amine (CAS No. 1344606-24-1)

The compound (2R)-4-(2-bromo-5-methylphenyl)butan-2-amine (CAS No. 1344606-24-1) is a chiral amine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a brominated aromatic ring and a stereogenic center, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders. The 2R configuration of the amine group further enhances its specificity, making it a focal point for enantioselective synthesis studies.

In recent years, the demand for chiral building blocks like (2R)-4-(2-bromo-5-methylphenyl)butan-2-amine has surged, driven by advancements in asymmetric catalysis and green chemistry. This compound’s bromo-substituted phenyl ring offers versatile reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Its methyl group at the 5-position of the phenyl ring also contributes to enhanced lipophilicity, a property often exploited in optimizing drug-like molecules for better bioavailability.

The synthesis of CAS No. 1344606-24-1 typically involves multi-step organic transformations, including halogenation, amination, and resolution techniques to achieve the desired 2R enantiomer. Analytical methods like HPLC and chiral GC are critical for verifying its enantiopurity, a key quality parameter for pharmaceutical applications. Researchers frequently search for efficient synthetic routes to this compound, reflecting the growing emphasis on cost-effective and scalable production methods in the fine chemicals industry.

Beyond its synthetic utility, (2R)-4-(2-bromo-5-methylphenyl)butan-2-amine has garnered attention in computational chemistry and molecular modeling. Its structural features are often used to explore ligand-receptor interactions, particularly in studies related to G-protein-coupled receptors (GPCRs) and enzyme inhibition. The compound’s bromine atom serves as a heavy atom marker in X-ray crystallography, aiding in the elucidation of complex molecular structures. These applications align with current trends in rational drug design and personalized medicine, where precise molecular targeting is paramount.

Environmental and regulatory considerations also play a role in the usage of CAS No. 1344606-24-1. While not classified as hazardous, its handling requires standard laboratory precautions due to the presence of a bromo substituent. Sustainable disposal methods and green synthesis protocols are increasingly being adopted to minimize environmental impact, reflecting broader industry shifts toward eco-friendly chemistry. This aligns with the rising popularity of search terms like “green synthesis of chiral amines” and “sustainable pharmaceutical intermediates” among researchers and manufacturers.

In summary, (2R)-4-(2-bromo-5-methylphenyl)butan-2-amine (CAS No. 1344606-24-1) represents a versatile and scientifically significant compound with wide-ranging applications. Its role in drug development, asymmetric synthesis, and molecular modeling underscores its importance in contemporary chemistry. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the advancement of precision medicine and catalytic innovation.